Cas no 21431-12-9 (2-methyl-benzothiazole-5-sulfonyl chloride)

• Product Name: 2-methyl-benzothiazole-5-sulfonyl chloride
• CAS No: 21431-12-9
• MF: C₈H₆ClNO₂S₂
• MW: 247.72173833847
• CID: 2141197
• PubChem ID: 14951214
• Update Time: 2025-04-21

2-methyl-benzothiazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-benzothiazole-5-sulfonyl chloride
• 2-Methylbenzo[d]thiazole-5-sulfonyl chloride
• DB-303593
• AKOS006332752
• SCHEMBL3524765
• 21431-12-9

• Inchi： 1S/C8H6ClNO2S2/c1-5-10-7-4-6(14(9,11)12)2-3-8(7)13-5/h2-4H,1H3
• InChI Key： XREYDZRTFHPPHL-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)N=C(C)S2)(=O)=O

Computed Properties

• Exact Mass: 246.9528485g/mol
• Monoisotopic Mass: 246.9528485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles